Cas no 2171191-62-9 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid)

• Product Name: (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid
• CAS No: 2171191-62-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6429256
• PubChem ID: 165551557
• Update Time: 2025-10-24

(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid
• EN300-1484287
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]butanoic acid
• 2171191-62-9

• Inchi： 1S/C28H28N2O5/c1-2-24(27(32)33)29-26(31)25(16-18-10-4-3-5-11-18)30-28(34)35-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,23-25H,2,16-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-,25-/m0/s1
• InChI Key： VOVGJSNGTJUUOF-DQEYMECFSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)CC)=O)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid

2171191-62-9: A Comprehensive Overview of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic Acid

The compound with CAS number 2171191-62-9, known as (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and pharmacology. This compound is notable for its complex structure, which includes a fluoren-9-yl group, a methoxycarbonyl moiety, and a phenyl substituent. These structural features contribute to its unique chemical properties and potential biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as stereocontrolled synthesis and advanced purification techniques. The fluoren-9-yl group, a key component of this molecule, is derived from fluorene, a polycyclic aromatic hydrocarbon. This group is often employed in organic synthesis as a versatile building block due to its stability and reactivity. The methoxycarbonyl group further enhances the molecule's functionality, providing sites for potential interactions in biological systems.

One of the most intriguing aspects of this compound is its stereochemistry. The two chiral centers at the 2-position of the propanamide backbone introduce a high degree of asymmetry, which is critical for its biological activity. Stereochemistry plays a pivotal role in drug design, as it can significantly influence the molecule's ability to interact with target proteins or enzymes. Recent studies have demonstrated that the (2S) configuration at these positions is essential for optimal activity, underscoring the importance of stereocontrol in the synthesis of this compound.

The phenyl substituent attached to the propanamide backbone adds another layer of complexity to this molecule. Phenyl groups are known for their aromaticity and ability to participate in π–π interactions, which can enhance molecular stability and bioavailability. In combination with the other functional groups, this phenyl substituent contributes to the compound's overall pharmacokinetic profile.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate specific biological pathways has been extensively investigated, with recent research focusing on its role in inflammation and neurodegenerative diseases. For instance, studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The fluoren-9-yl group imparts unique electronic properties to the molecule, making it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in materials chemistry have highlighted the importance of such molecules in developing next-generation electronic materials with enhanced performance characteristics.

The synthesis of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the fluorenol intermediate, subsequent alkylation to introduce the methoxycarbonyl group, and stereoselective amide bond formation. These steps require meticulous control over reaction conditions to ensure high yields and excellent stereochemical outcomes.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture, enabling researchers to validate their synthetic strategies and optimize production processes.

In conclusion, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamidobutanoic acid (CAS No: 2171191-62-9) is a multifaceted compound with significant potential across diverse scientific domains. Its complex structure, coupled with advanced synthetic methodologies and cutting-edge research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new applications for this molecule, its role in shaping future advancements in chemistry and pharmacology is likely to grow even further.